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Compound of Interest

Compound Name: 2-(3-(Benzyloxy)phenyl)ethanol

Cat. No.: B1342356

The proper disposal of 2-(3-(Benzyloxy)phenyl)ethanol is critical for ensuring laboratory
safety and environmental protection. This guide provides detailed, step-by-step procedures for
researchers, scientists, and drug development professionals to handle and dispose of this
compound responsibly. Adherence to these protocols is essential to mitigate risks and comply
with regulatory standards.

Immediate Safety and Handling Precautions

Before handling 2-(3-(Benzyloxy)phenyl)ethanol, it is imperative to be familiar with its
potential hazards and the necessary safety measures. This compound is harmful if swallowed,
causes skin and serious eye irritation, and may cause respiratory irritation.[1][2]

Personal Protective Equipment (PPE):

e Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety
goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or
European Standard EN166.[3]

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[1]

[3]

o Respiratory Protection: Under normal use conditions with adequate ventilation, no
respiratory protection is needed. If dust formation is likely, a particle filter is recommended.[3]
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First Aid Measures:

o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes.[3] If eye irritation persists, seek medical advice.[2]

o Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If skin
irritation occurs, get medical attention.[2][3]

 Inhalation: Move the person to fresh air. If symptoms occur, get medical attention.[3]

 Ingestion: Clean the mouth with water and drink plenty of water afterward. Call a poison
center or doctor if you feel unwell.[3]

Chemical and Physical Properties

Understanding the properties of 2-(3-(Benzyloxy)phenyl)ethanol is fundamental to its safe
handling and disposal.

Property Value

Physical State Solid

Appearance White

Molecular Formula C15 H16 02

Molecular Weight 228.29 g/mol

Melting Point 85-87°C/185-188.6 °F
Solubility No information available
Incompatible Materials Strong oxidizing agents

Source: Fisher Scientific Safety Data Sheet[3]

Step-by-Step Disposal Protocol

Disposal of 2-(3-(Benzyloxy)phenyl)ethanol must be conducted as hazardous waste. Do not
dispose of this chemical down the drain or in regular trash.[4]
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. Waste Identification and Segregation:

Classify all unused 2-(3-(Benzyloxy)phenyl)ethanol and any material contaminated with it
(e.g., absorbent pads, gloves, weighing paper) as hazardous chemical waste.

This compound is a non-halogenated organic solid.[5] It should be segregated from
incompatible waste streams, such as strong oxidizing agents, to prevent hazardous
reactions.[3][4]

. Containerization and Labeling:

Collect waste in a designated, compatible, and leak-proof container.[4][6] The container must
have a tightly fitting cap and be kept closed except when adding waste.[4][7]

Label the waste container clearly with a hazardous waste tag. The label must include:

[¢]

The full chemical name: "Waste 2-(3-(Benzyloxy)phenyl)ethanol"

[¢]

An accurate list of contents and their percentages.[4]

[e]

The date the container was filled.[4]

o

Appropriate hazard pictograms (e.g., exclamation mark for irritant).
. Storage:

Store the sealed and labeled waste container in a designated, well-ventilated, and cool, dry
area.[3]

Utilize secondary containment for all liquid waste containers to prevent spills.[4]
Store away from incompatible materials, particularly strong oxidizing agents.[3]
. Disposal:

Arrange for the collection of the hazardous waste by your institution's Environmental Health
and Safety (EHS) office or a licensed hazardous waste disposal contractor.[2]
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» Follow all institutional and local regulations for waste pickup scheduling and procedures.
5. Decontamination of Empty Containers:

o Empty containers that held 2-(3-(Benzyloxy)phenyl)ethanol must be decontaminated
before disposal.

o Thoroughly empty all contents. If any solid residue remains, the container must be disposed
of as hazardous waste.[4]

e Rinse the empty container with a suitable solvent (e.g., ethanol or acetone) three times.[7]

o The first rinseate must be collected and disposed of as hazardous waste.[4] Subsequent
rinsates may also need to be collected depending on local regulations.

 After triple rinsing and air-drying, the container can typically be disposed of in the regular
waste or recycled, based on institutional policies.[7]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 2-(3-
(Benzyloxy)phenyl)ethanol.
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Caption: Disposal workflow for 2-(3-(Benzyloxy)phenyl)ethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safe Disposal of 2-(3-(Benzyloxy)phenyl)ethanol: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1342356#2-3-benzyloxy-phenyl-ethanol-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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